Cas no 120466-72-0 ((1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol)

• Product Name: (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• CAS No: 120466-72-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5043693
• Update Time: 2025-05-20

(1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHANOL
• NE30975
• (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol

• Inchi： 1S/C10H12O3/c1-7(11)8-2-3-9-10(6-8)13-5-4-12-9/h2-3,6-7,11H,4-5H2,1H3/t7-/m1/s1
• InChI Key： QSYTYSANYGEBEZ-SSDOTTSWSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)[C@@H](C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol

Comprehensive Overview of (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol (CAS No. 120466-72-0)

(1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol (CAS No. 120466-72-0) is a chiral organic compound featuring a 1,4-benzodioxin core structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and asymmetric synthesis. The enantiomerically pure form of this molecule, particularly the (1R)-configuration, is often explored for its stereospecific interactions in biological systems. Researchers are increasingly focusing on its role as a chiral building block for the synthesis of complex molecules, aligning with the growing demand for green chemistry and sustainable methodologies.

The structural uniqueness of (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol lies in its benzodioxin moiety, which is a privileged scaffold in medicinal chemistry. This moiety is known to enhance bioavailability and metabolic stability in drug candidates, making it a valuable component in the design of new therapeutics. Recent studies highlight its potential in targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology. With the rise of AI-driven drug discovery, computational tools are being employed to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of derivatives of this compound, further accelerating its adoption in preclinical research.

In the context of organic synthesis, (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol serves as a versatile intermediate. Its hydroxyl group and chiral center allow for diverse functionalizations, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This aligns with the current trend of high-throughput screening and fragment-based drug design, where rapid access to structurally diverse compounds is critical. Moreover, the compound's compatibility with catalytic asymmetric reactions makes it a favorite among chemists working on enantioselective catalysis, a field that has seen exponential growth in recent years.

From an industrial perspective, the scalability of (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol synthesis is a key consideration. Advances in continuous flow chemistry and microwave-assisted synthesis have streamlined its production, reducing costs and environmental impact. These innovations resonate with the global push toward sustainable manufacturing and circular economy principles. Additionally, the compound's stability under various conditions makes it suitable for long-term storage, a practical advantage for pharmaceutical companies and research institutions.

Looking ahead, the potential of (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol extends beyond traditional applications. Its incorporation into bioconjugates and prodrugs is an emerging area of interest, particularly in the development of targeted therapies for cancer and inflammatory diseases. The compound's ability to serve as a molecular probe in chemical biology studies further underscores its versatility. As the scientific community continues to explore its multifaceted uses, (1R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethan-1-ol is poised to remain a cornerstone in both academic and industrial research.